Cas no 1492-02-0 (N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide)

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide structure

1492-02-0 structure

Product name:N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide

CAS No:1492-02-0

MF:C₁₂H₁₅N₃O₂S₂

MW:297.396399736404

CID:185497

PubChem ID:3489

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]-
- N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
- 2-Benzolsulfonamino-5-tert.-butyl-1,3,4-thiadiazol
- AN 1324
- Desaglybuzol
- Desaglybuzole
- EINECS 216-081-2
- Glibuzol [INN-Spanish]
- Gludiase
- glybuzole
- Glybuzole [INN:JAN]
- Glybuzolum [INN-Latin]
- RP 7891
- sulfamidothiodiazol
- 621 YT
- 1395 TH
- Glybzole
- BENZENESULPHONAMIDE,N-(5-TERT-BUTYL-1,3,4-THIADIAZOL-2-YL)-
- HY-120401
- Z57070444
- D01210
- Glybuzolum
- SR-01000945213-2
- DTXCID703103
- 2-Benzenesulfonamido-5-tertiobutyl-1-thia-3,4-diazole
- CHEMBL2107408
- Glibuzol
- UNII-1DJ2B68M2C
- 2-Benzenesulfonamido-5-tert-butyl-1,3,4-thiadiazole
- BRN 1082473
- CHEBI:31657
- SR-01000945213-1
- NS00024883
- EN300-1700032
- CAS-1492-02-0
- NCGC00182991-01
- Q27252286
- TH-1395
- Desaglybuzole; Sulfamidothiodiazol
- N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
- AKOS003615177
- Gludiase (TN)
- Tox21_113322
- 1492-02-0
- DTXSID6023103
- RP-7891
- GLYBUZOLE [WHO-DD]
- AN-1324
- Oprea1_425860
- GLYBUZOLE [JAN]
- GLYBUZOLE [MART.]
- CS-0077885
- Benzenesulfonamide, N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-
- SCHEMBL34401
- 1DJ2B68M2C
- GLYBUZOLE [INN]
- Glybuzole (JAN/INN)
- SR-01000945213
- GLYBUZOLE [MI]
- RP7891
- AN1324
- Inchi： InChI=1S/C12H15N3O2S2/c1-12(2,3)10-13-14-11(18-10)15-19(16,17)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,14,15)
- InChI Key： NMWQEPCLNXHPDX-UHFFFAOYSA-N
- SMILES： CC(C1SC(NS(C2C=CC=CC=2)(=O)=O)=NN=1)(C)C

Computed Properties

Exact Mass: 297.06100
Monoisotopic Mass: 297.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 109A^2

Experimental Properties

Density: 1.3286 (rough estimate)
Melting Point: 163°
Boiling Point: 449.4°Cat760mmHg
Flash Point: 225.6°C
Refractive Index: 1.6560 (estimate)
PSA: 108.57000
LogP: 3.79020

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00ALI4-100mg	glybuzole	1492-02-0	90%	100mg	$998.00	2024-06-20
Enamine	EN300-1700032-0.05g	N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide	1492-02-0	90%	0.05g	$628.0	2023-09-20
Enamine	EN300-1700032-0.1g	N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide	1492-02-0	90%	0.1g	$757.0	2023-09-20
1PlusChem	1P00ALI4-50mg	glybuzole	1492-02-0	90%	50mg	$839.00	2024-06-20